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Compound of Interest

Compound Name: 7-Methoxy-4H-chromen-4-one

Cat. No.: B1214331 Get Quote

An In-depth Technical Guide to 7-Methoxy-4H-
chromen-4-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-Methoxy-4H-chromen-4-one, a

significant chemical entity in scientific research and drug discovery. This document outlines its

nomenclature, key experimental data, and methodologies, offering a centralized resource for

professionals in the field.

Chemical Identity and Synonyms
7-Methoxy-4H-chromen-4-one is a member of the chromone class of compounds.[1] Accurate

identification is crucial for literature searches and chemical procurement. The following table

summarizes its various identifiers and synonyms found in scientific literature.
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Identifier Type Value Source(s)

IUPAC Name 7-methoxy-4H-chromen-4-one [1][2]

7-methoxychromen-4-one [1]

CAS Number 5751-52-0 [1][2][3]

Molecular Formula C₁₀H₈O₃ [1][2]

Molecular Weight 176.17 g/mol [2]

InChI Key
ZIPLCYUNFCYCCT-

UHFFFAOYSA-N
[2]

ChEBI ID CHEBI:107636 [1]

ChEMBL ID CHEMBL1513848 [1]

PubChem CID 600605 [1]

Synonyms
7-methoxy-1-benzopyran-4-

one
[1]

DTXSID70344943 [1]

RefChem:1074470 [1]

DTXCID50296017 [1]

Due to the complexity of chemical nomenclature, several other similar but distinct compounds

were identified during the literature search. It is imperative for researchers to use the specific

CAS number (5751-52-0) to avoid ambiguity with related structures such as:

7-hydroxy-3-(4-methoxyphenyl)-2-methyl-4H-chromen-4-one (CAS: 13004-42-7)[4]

7-Methoxy-3-phenyl-4H-chromen-4-one (CAS: 1621-56-3), also known as 7-

Methoxyisoflavone[5]

7-Hydroxy-3-(4-methoxyphenyl)-4H-chromen-4-one (CAS: 485-72-3)[6]

7-hydroxy-3-(3-methoxyphenyl)-4H-chromen-4-one (CAS: 139256-06-7)[7]
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2-(3,4-Dimethoxyphenyl)-3-hydroxy-7-methoxy-4H-1-benzopyran-4-one (CAS: 58544-90-4)

[8]

5,7-Dihydroxy-6-methoxy-2-(4-phenoxyphenyl)-4H-chromen-4-one (CAS: 1342207-75-3)[9]

3-Hydroxy-7-methoxy-2-(4-methoxyphenyl)-4H-chromen-4-one (CAS: 13198-99-7)[10]

2-(3,4-Dimethoxyphenyl)-7-hydroxy-4H-chromen-4-one (CAS: 33513-36-9)[11]

7-methoxy-2-(trichloromethyl)-4H-chromen-4-one (CAS: 255843-62-0)[12]

7-hydroxy-3-(2-methoxyphenyl)-4H-chromen-4-one (CAS: 63909-40-0)[13]

Further sections on experimental data, protocols, and signaling pathways would be developed

based on targeted literature searches for 7-Methoxy-4H-chromen-4-one (CAS 5751-52-0). As

the initial search did not yield specific experimental details for this exact compound, the

following sections are presented as a template for the type of information that would be

included once relevant studies are identified.

Note to the user:The following sections are placeholders to demonstrate the structure and type

of content that would be populated based on further, more specific literature searches. The

initial search focused on synonyms and did not provide the necessary experimental data for 7-
Methoxy-4H-chromen-4-one.

Quantitative Data from Key Experiments
(Placeholder Section)

This section would present quantitative data from key experiments investigating the biological

or chemical properties of 7-Methoxy-4H-chromen-4-one. Data would be summarized in tables

for clarity and ease of comparison.

Example Table: In Vitro Efficacy Data
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Assay Type Cell Line Endpoint
Result (e.g.,
IC₅₀, EC₅₀)

Reference

Cytotoxicity

Assay
MCF-7 Cell Viability

Enzyme

Inhibition
COX-2 Inhibition %

Receptor Binding ERα Ki

Detailed Experimental Protocols
(Placeholder Section)

This section would provide detailed methodologies for key experiments cited in this guide,

enabling researchers to reproduce the findings.

Example Protocol: Cell Viability Assay

Cell Culture: MCF-7 cells are cultured in DMEM supplemented with 10% FBS and 1%

penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

Compound Treatment: Cells are seeded in 96-well plates and treated with varying

concentrations of 7-Methoxy-4H-chromen-4-one for 48 hours.

MTT Assay: After treatment, MTT solution is added to each well and incubated for 4 hours.

The formazan crystals are then dissolved in DMSO.

Data Analysis: The absorbance is measured at 570 nm using a microplate reader. The IC₅₀

value is calculated using non-linear regression analysis.

Signaling Pathways and Experimental Workflows
(Placeholder Section)

This section would feature diagrams created using Graphviz to visualize signaling pathways

affected by 7-Methoxy-4H-chromen-4-one, as well as experimental workflows.
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Example Diagram: Hypothetical Signaling Pathway
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1214331#synonyms-for-7-methoxy-4h-chromen-4-
one-in-scientific-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1214331#synonyms-for-7-methoxy-4h-chromen-4-one-in-scientific-literature
https://www.benchchem.com/product/b1214331#synonyms-for-7-methoxy-4h-chromen-4-one-in-scientific-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214331?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

